3-Hexyn-2-OL
Overview
Description
3-Hexyn-2-ol, also known as 3-hexyne-2-ol or propargyl alcohol, is an organic compound with the molecular formula C6H10O . It is a colorless liquid with a strong, sweet odor .
Synthesis Analysis
The synthesis of 3-Hexyn-2-ol involves the use of Pd nanoparticles via microemulsions and the use of highly-ordered mesoporous silica with a 3-D pore network (FDU-12) serving as support .Molecular Structure Analysis
The molecular formula of 3-Hexyn-2-ol is C6H10O . Its average mass is 98.143 Da and its monoisotopic mass is 98.073166 Da .Physical And Chemical Properties Analysis
3-Hexyn-2-ol has a molecular weight of 98.1430 . It has a density of 0.909 and a boiling point of 80°C .Scientific Research Applications
Selective Semihydrogenation in Fragrance Synthesis
3-Hexyn-2-OL is used as a substrate in the selective semihydrogenation process to produce (Z)-3-hexen-1-ol, which is a fragrance compound with an herbaceous note. This process involves the use of mono- and bi-metallic heterogeneous catalysts with low Pd and Cu contents on alumina. The reaction parameters are finely tuned to improve chemo- and stereoselectivity .
Catalysis in Organic Synthesis
The compound serves as a reactant in catalyzed reactions such as the Suzuki conjugation reaction of halogenated benzene and phenylboronic acid. This application highlights the role of 3-Hexyn-2-OL in facilitating bond formation between different organic molecules .
Long-Term Selectivity in Hydrogenation
In hydrogenation reactions, 3-Hexyn-2-OL is hydrogenated to produce cis-3-hexen-1-ol with high selectivity. The long-term selectivity of this reaction is studied by investigating the effect of non-saturated corner and edge sites of Pd particles on the selectivity of the product .
Hydrogenation Catalyst Evaluation
The compound is also used to evaluate the catalytic activity and selectivity of Pd/TiO2 catalysts prepared by electroless deposition. It serves as a probe reaction to test these catalysts under mild conditions for the liquid-phase selective hydrogenation of 3-hexyne-1-ol to cis-3-hexen-1-ol .
Safety and Hazards
Future Directions
The current outlook of the 3-Hexyn-2-ol market is positive, and it is expected to witness significant growth in the coming years . The increasing demand for pharmaceuticals and agrochemicals, where 3-Hexyn-2-ol is extensively used, is one of the primary factors driving the growth of the market . Furthermore, the constant innovation in manufacturing processes and advancements in technology are likely to provide further growth opportunities for the market in the future .
Mechanism of Action
Target of Action
This compound is a simple alkyne alcohol, and its interactions with biological systems are likely to be complex and multifaceted .
Mode of Action
As an alkyne alcohol, it may interact with various enzymes and proteins within the cell, potentially altering their function .
Pharmacokinetics
As a small, lipophilic molecule, it is likely to be well absorbed and distributed throughout the body .
Result of Action
It has been noted that poly (n -vinyl-2-pyrrolidone)-stabilized pd-nanoclusters showed an extraordinary catalytic performance in the selective hydrogenation of 3-hexyn-1-ol .
properties
IUPAC Name |
hex-3-yn-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c1-3-4-5-6(2)7/h6-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFCAMPHNVKBSTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC#CC(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00875614 |
Source
|
| Record name | 3-HEXYN-2-OL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00875614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hexyn-2-OL | |
CAS RN |
109-50-2 |
Source
|
| Record name | 3-Hexyn-2-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=109-50-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hexyn-2-ol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000109502 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hexyn-2-ol | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-HEXYN-2-OL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00875614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hex-3-yn-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.343 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of synthesizing 5H-1,2-oxathioles from 3-Hexyn-2-ol?
A1: The synthesis of 5H-1,2-oxathioles, as described in the research by [], holds significance due to their unique chemical properties and potential applications. These cyclic α,β-unsaturated sulfenic acid esters are relatively unexplored, and their synthesis from 3-Hexyn-2-ol offers a new route for further investigation. The research highlights the successful synthesis of 3-t-butyl-4-chloro-5,5-dimethyl-5H-1,2-oxathiole (1b) from 2,5,5-Trimethyl-3-hexyn-2-ol using Sodium hydride (NaH) and Sulfur dichloride (SCl2). This specific example demonstrates the potential of using 3-Hexyn-2-ol as a starting material to access diverse 5H-1,2-oxathiole derivatives.
Q2: What are the key findings regarding the electrochemical properties of synthesized 5H-1,2-oxathioles?
A2: Cyclic voltammetry analysis revealed intriguing electrochemical characteristics of the synthesized 5H-1,2-oxathioles []. The study found that compounds like 1b, 3-(1-adamantyl)-4-chloro-5,5-dimethyl-5H-1,2-oxathiole (1c), and 4-chloro-5,5-dimethyl-3-phenyl-5H-1,2-oxathiole (1d) exhibited lower oxidation potentials compared to conventional sulfides and even acyclic sulfenate esters. This finding suggests that these compounds may possess distinct reactivity profiles and could potentially serve as valuable building blocks in organic synthesis or material science applications.
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